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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

In-Depth Technical Guide: Aluminum Lactate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of aluminum lactate,

a compound with applications ranging from cosmetics to pharmaceuticals.

Core Chemical Properties
Aluminum lactate is the aluminum salt of lactic acid.[1][2][3] It is typically a white powder.[2][3]

The compound is formed from one aluminum ion and three lactate ions.

Data Presentation: Chemical Formula and Molecular Weight

For clarity and quick reference, the fundamental quantitative data for aluminum lactate is

summarized in the table below.
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Property Value Citations

Molecular Formula C₉H₁₅AlO₉ [4][5][6]

Alternate Formula Al(C₃H₅O₃)₃ [1]

Molecular Weight 294.19 g/mol [4][5][7]

IUPAC Name

bis(2-

hydroxypropanoyloxy)alumanyl

2-hydroxypropanoate

[4]

Synonyms
Aluminum trilactate, Tris(2-

hydroxypropanoato)aluminum
[1][4]

Experimental Protocols
Synthesis of Aluminum Lactate

A common laboratory-scale synthesis of aluminum lactate involves a precipitation reaction.[1]

The general methodology is as follows:

Reactant Preparation: Prepare an aqueous solution of a soluble barium salt of lactic acid

(barium lactate) and a separate aqueous solution of aluminum sulfate.

Precipitation: The two solutions are mixed. A precipitation reaction occurs, forming insoluble

barium sulfate and soluble aluminum lactate.

Separation: The barium sulfate precipitate is removed from the solution via filtration.

Isolation: The aluminum lactate can be isolated from the filtrate, typically through

evaporation of the water.

Logical Relationships
The following diagram illustrates the constituent components of aluminum lactate.
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Constituent ions of aluminum lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.lohmann-minerals.com/products/product-finder/aluminium-lactate/
https://www.fishersci.ca/shop/products/aluminum-lactate-90-95-contains-5-water-thermo-scientific/p-7050618
https://www.sigmaaldrich.com/US/en/product/aldrich/430633
https://www.benchchem.com/product/b044824#aluminum-lactate-molecular-weight-and-formula
https://www.benchchem.com/product/b044824#aluminum-lactate-molecular-weight-and-formula
https://www.benchchem.com/product/b044824#aluminum-lactate-molecular-weight-and-formula
https://www.benchchem.com/product/b044824#aluminum-lactate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

